Cas no 54946-28-0 (2,6-Piperidinedione, 4-phenyl-1-propyl-)

• Product Name: 2,6-Piperidinedione, 4-phenyl-1-propyl-
• CAS No: 54946-28-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 353255
• PubChem ID: 71364410
• Update Time: 2025-04-19

2,6-Piperidinedione, 4-phenyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 4-phenyl-1-propyl-
• 4-phenyl-1-propylpiperidine-2,6-dione
• DTXSID00787884
• 54946-28-0

• Inchi： 1S/C14H17NO2/c1-2-8-15-13(16)9-12(10-14(15)17)11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key： CGVRRGZTKBVCRJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)CC(N1CCC)=O

Computed Properties

• Exact Mass: 231.12601
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38